Cas no 128811-48-3 (1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate)

1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate structure

128811-48-3 structure

Product Name:1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate

CAS No:128811-48-3

Molecular Formula:C₁₁H₁₇NO₅

Molecular Weight:243.25638

MDL:MFCD07783728

CID:63969

PubChem ID:11265021

1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate Properties

Names and Identifiers

- Boc-D-Pyroglutamic Acid Methyl Ester
- (R)-N-BOC-5-METHOXYCARBONYL-2-PYRROLIDINONE
- (R)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate
- Methyl (R)-N-(tert-butoxycarbonyl)pyroglutamate
- (R)-1-tert-butyl 2-ethyl 5-oxopyrrolidine-1,2-dicarboxylate
- (R)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-t-butyl ester 2-ethyl ester
- (R)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
- 1-tert-butyl 2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
- CTK3J4693
- ethyl N-BOC-D-pyroglutamate
- PubCh
- SureCN476303
- 1-Boc-5-oxo-D-proline Methyl ester
- Boc-L-pyroglutamic acid methyl ester
- (R)-N-(tert-butoxycarbonyl)pyroglutaMate
- (2R)-5-oxo-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) 2-methyl ester
- (R)-5-OXO-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
- Boc-D-pyroglutamic acid methyl ester
- (R)-1-Tert-butyl2-Methyl5-oxopyrrolidine-1,2-dicarboxylate
- 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
- 128811-48-3
- DTXSID90460558
- EN300-7358859
- N-BOC (D)-pyroglutamic acid methyl ester
- (R)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate;Boc-D-Pyroglutamic Acid Methyl Ester
- 1-O-tert-butyl 2-O-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
- MFCD07783728
- SCHEMBL476303
- FNTAOUUEQHKLIU-SSDOTTSWSA-N
- CS-0030592
- AKOS005146326
- AC-5691
- A2689
- tert-butyl (R)-2-carbomethoxy-5-oxo-pyrrolidine-1-carboxylate
- N-Boc-D-pyroglutamic acid methyl ester
- 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R)-
- FD1169
- DS-12307
- (R)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate
- (R)-1-tert-butyl2-methyl5-oxopyrrolidine-1,2-dicarboxylate
- (R)-N-Boc-5-Methoxycarbonyl-2-Pyrrolidinone
- +Expand
- MDL： MFCD07783728
- InChIKey： FNTAOUUEQHKLIU-SSDOTTSWSA-N
- Inchi： InChI=1S/C11H17NO5/c1-11(2,3)17-10(15)12-7(9(14)16-4)5-6-8(12)13/h7H,5-6H2,1-4H3/t7-/m1/s1
- SMILES： CC(C)(C)OC(=O)N1[C@H](CCC1=O)C(=O)OC

Computed Properties

Exact Mass: 243.110673g/mol
Surface Charge: 0
XLogP3: 0.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 243.110673g/mol
Monoisotopic Mass: 243.110673g/mol
Topological Polar Surface Area: 72.9Å²
Heavy Atom Count: 17
Complexity: 344
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 1.02340
PSA: 83.91
Refractive Index: 1.506
Boiling Point: 361.6℃ at 760 mmHg
Melting Point: 68-69 ºC
Flash Point: 172.512℃
Color/Form: No data available
Density: 1.209

1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA44374-1g	Methyl (R)-N-(tert-butoxycarbonyl)pyroglutamate	128811-48-3	97%	1g	$7.00	2024-04-20
Ambeed	A164851-1g	(R)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3	97%	1g	$9.0	2024-06-02
Apollo Scientific	OR41145-1g	1-tert-Butyl 2-methyl (2R)-(+)-5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3	97%	1g	£36.00	2023-09-02
eNovation Chemicals LLC	D605324-10G	1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3	97%	10G	$45	2022-10-15
Fluorochem	077713-1g	R)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3	95%	1g	￡12.00	2022-03-01
TRC	B809480-50mg	(R)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3		50mg	$ 50.00	2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB95963-10G	1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3	97%	10g	￥ 165.00	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1067590-5g	(R)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3	97%	5g	￥53.00	2024-08-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R44180-5g	(R)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate	128811-48-3		5g	¥116.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R822064-250mg	(R)-N-BOC-5-METHOXYCARBONYL-2-PYRROLIDINONE	128811-48-3	98%	250mg	￥18.90	2022-08-31

1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate Suppliers

CHENG DOU BAI SHI XING KE JI SHI YE Co., Ltd.

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Shanghai Titan Scientific Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:128811-48-3)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

128811-48-3 (1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:128811-48-3)1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate

Purity:99%

Quantity:500g

Price($):501.0